Cas no 345968-83-4 (2'-O-Acetylactein)

2'-O-Acetylactein structure
2'-O-Acetylactein structure
Product Name:2'-O-Acetylactein
CAS No:345968-83-4
MF:C39H58O12
MW:718.870633602142
CID:6644293
PubChem ID:21592425
Update Time:2024-03-02

2'-O-Acetylactein Chemical and Physical Properties

Names and Identifiers

    • 2'-O-Acetylactein, (-)-
    • 020NX485OR
    • 2'-Acetylactein
    • Q27231473
    • beta-D-Xylopyranoside, (3beta,12beta,16beta,23R,24R,25S,26S)-12-(acetyloxy)-16,23:23,26:24,25-triepoxy-26-hydroxy-9,19-cyclolanostan-3-yl, 2-acetate
    • 345968-83-4
    • .BETA.-D-XYLOPYRANOSIDE, (3.BETA.,12.BETA.,16.BETA.,23R,24R,25S,26S)-12-(ACETYLOXY)-16,23:23,26:24,25-TRIEPOXY-26-HYDROXY-9,19-CYCLOLANOSTAN-3-YL, 2-ACETATE
    • [(1S,1'R,2S,3'R,4R,4'R,5R,5'R,6'R,10'S,12'S,13'S,16'R,18'S,21'R)-18'-[(2S,3R,4S,5R)-3-acetyloxy-4,5-dihydroxyoxan-2-yl]oxy-2-hydroxy-1,4',6',12',17',17'-hexamethylspiro[3,6-dioxabicyclo[3.1.0]hexane-4,8'-9-oxahexacyclo[11.9.0.01,21.04,12.05,10.016,21]docosane]-3'-yl] acetate
    • UNII-020NX485OR
    • 2'-O-Acetylactein
    • 2'-O-acetyl-actein
    • (-)-2'-O-Acetylactein
    • Inchi: 1S/C39H58O12/c1-18-13-39(31-36(8,50-31)32(44)51-39)49-22-14-34(6)24-10-9-23-33(4,5)25(48-30-29(47-20(3)41)28(43)21(42)16-45-30)11-12-37(23)17-38(24,37)15-26(46-19(2)40)35(34,7)27(18)22/h18,21-32,42-44H,9-17H2,1-8H3/t18-,21-,22+,23+,24+,25+,26-,27+,28+,29-,30+,31-,32+,34+,35-,36+,37-,38+,39-/m1/s1
    • InChI Key: KWPBPWVYOWXHER-KBHPJZKOSA-N
    • SMILES: O(C(C)=O)[C@@H]1C[C@]23[C@@H](CC[C@H]4C(C)(C)[C@H](CC[C@]24C3)O[C@H]2[C@@H]([C@H]([C@@H](CO2)O)O)OC(C)=O)[C@]2(C)C[C@H]3[C@H]([C@H](C)C[C@@]4([C@H]5[C@@](C)([C@@H](O)O4)O5)O3)[C@]21C

Computed Properties

  • Exact Mass: 718.39282728g/mol
  • Monoisotopic Mass: 718.39282728g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 12
  • Heavy Atom Count: 51
  • Rotatable Bond Count: 6
  • Complexity: 1500
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 19
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 163Ų

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